Cas no 2171633-49-9 (3-{1-(4-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{1-(4-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171633-49-9
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 5879419
• PubChem ID: 165813422
• Update Time: 2025-05-19

3-{1-(4-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(4-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171633-49-9
• EN300-1481555
• 3-{[1-(4-bromophenyl)ethyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C27H25BrN2O5/c1-16(17-10-12-18(28)13-11-17)29-26(33)24(14-25(31)32)30-27(34)35-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-13,16,23-24H,14-15H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： XISGETSJZYYNFM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{1-(4-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Recent Advances in the Study of 3-{1-(4-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171633-49-9)

The compound 3-{1-(4-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171633-49-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a 4-bromophenyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of the synthetic pathway for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the final product. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase techniques to achieve a yield of over 85%, with minimal byproducts. This advancement is critical for the large-scale production of the compound, which is essential for further preclinical and clinical studies.

In addition to its synthetic utility, the biological activity of 3-{1-(4-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involved in inflammatory responses. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest potential applications in the development of novel anti-inflammatory drugs.

Furthermore, the compound's role as a versatile intermediate in drug discovery has been highlighted in several recent publications. Its Fmoc-protected amino acid moiety makes it particularly useful in peptide synthesis, where it can serve as a building block for the creation of peptide-based therapeutics. A recent review in Current Opinion in Chemical Biology (2024) emphasized its utility in the design of peptide-drug conjugates (PDCs), which are emerging as a promising class of targeted therapies for cancer and other diseases.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the ongoing research and recent advancements underscore the potential of 3-{1-(4-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid as a valuable tool in medicinal chemistry and drug development.

In conclusion, the compound 3-{1-(4-bromophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171633-49-9) represents a promising area of research in chemical biology and medicinal chemistry. Recent studies have advanced our understanding of its synthesis, biological activity, and potential therapeutic applications. As research continues, this compound may play a pivotal role in the development of new drugs and therapeutic strategies.